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Compound of Interest

Compound Name: (S)-1-(3-nitrophenyl)ethanol

Cat. No.: B012836 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive safety framework for the handling, storage, and

emergency management of (S)-1-(3-nitrophenyl)ethanol (CAS: 103966-65-0). As a chiral

aromatic nitro compound, this chemical serves as a valuable building block in synthetic

chemistry and drug development. However, its specific combination of functional groups—a

secondary alcohol, a nitro group, and an aromatic ring—necessitates a nuanced understanding

of its hazard profile. This document moves beyond a standard Safety Data Sheet (SDS) to offer

expert insights and actionable protocols, ensuring that scientific objectives can be met without

compromising laboratory safety.

Section 1: Core Hazard Profile & Physicochemical
Properties
A foundational understanding of a chemical's identity and intrinsic hazards is the first step in a

robust safety protocol. (S)-1-(3-nitrophenyl)ethanol is a solid at room temperature with

moderate, manageable hazards if handled correctly.

Expert Insight: The hazard profile is directly linked to its molecular structure. The nitroaromatic

system is the primary driver of its "Harmful" classification (GHS07) and potential for irritation.

Aromatic nitro compounds can exhibit toxic effects, and the presence of the alcohol moiety

adds potential reactivity pathways. Understanding this structure-hazard relationship is key to

anticipating and mitigating risks.
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Table 1: Physicochemical and Identification Data for (S)-1-(3-nitrophenyl)ethanol

Property Value Source(s)

CAS Number 103966-65-0 [1][2]

Molecular Formula C₈H₉NO₃ [1][2][3]

Molecular Weight 167.16 g/mol [1][2]

Physical Form Solid [1][4]

Melting Point 84-85 °C [1][3]

Boiling Point 281 °C at 760 mmHg [1][3]

| Density | 1.263 g/cm³ |[3] |

Table 2: GHS Hazard Classification

Category Code Statement Source(s)

Pictogram
GHS07
(Exclamation Mark)

[1]

Signal Word Warning [1][4]

Hazard Statements H302 Harmful if swallowed [1][5]

H315 Causes skin irritation [1][4][5]

H319
Causes serious eye

irritation
[1][4][5]

| | H335 | May cause respiratory irritation |[1][4][5] |

Section 2: Risk Assessment & Mitigation Workflow
A proactive approach to safety involves a clear, logical workflow from hazard identification to

the implementation of control measures. The following diagram and protocol outline a self-

validating system for the safe laboratory use of (S)-1-(3-nitrophenyl)ethanol.
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Step 1: Identify Hazards
(H302, H315, H319, H335)
Review SDS & this Guide

Step 2: Assess Exposure Potential
(Weighing, Transfer, Reaction)

Consider dust, splashes

Analyze Task

Step 3: Implement Controls
- Engineering (Fume Hood)

- Administrative (SOP)
- PPE (Gloves, Goggles)

Select Controls

Step 4: Execute Experiment
Follow SOP

Authorize Work

Step 5: Review & Refine
Was there any difficulty?
Update SOP if needed

Post-Work

Click to download full resolution via product page

Caption: Risk Assessment & Mitigation Workflow.

Detailed Protocol: Standard Operating Procedure (SOP)
for Handling
This protocol is designed to mitigate the risks identified in the GHS classification.
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Preparation & Engineering Controls:

Causality: To address the H335 respiratory irritation hazard, all manipulations of solid

(S)-1-(3-nitrophenyl)ethanol that could generate dust (e.g., weighing, transferring) must

be performed inside a certified chemical fume hood.

Ensure the work area is clean and free of incompatible materials, particularly strong bases

and oxidizing agents.[6]

Personal Protective Equipment (PPE) Selection:

Eye Protection (H319): Wear chemical safety goggles with side shields.

Skin Protection (H315): Wear standard nitrile gloves and a buttoned laboratory coat.

Change gloves immediately if contamination occurs.

Justification: This specific PPE ensemble provides a direct barrier against the primary

routes of exposure—skin and eye contact.

Handling and Transfer:

Wash hands thoroughly after handling the material.[4]

When weighing, use a weigh boat or creased paper to minimize dust. Avoid creating dust

clouds.

Close the container tightly after use to prevent absorption of moisture and contamination.

[4]

Storage:

Store in a tightly-sealed, properly labeled container in a cool, dry, and well-ventilated area.

[4]

Critical Precaution: Store away from incompatible substances, especially strong bases like

sodium hydroxide. Aromatic nitro compounds may form explosive mixtures in the presence

of a base.[6][7]
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Waste Disposal:

Collect all waste material (including contaminated gloves and weigh boats) in a

designated, sealed, and labeled hazardous waste container.

Dispose of the waste through an approved waste disposal plant, following all local and

national regulations.[4]

Section 3: Emergency Response Protocols
Preparedness is crucial for minimizing the impact of an accidental release or exposure. The

following decision tree and protocols provide clear, immediate actions.

Incident Type
Immediate Action

Emergency Event

Chemical Spill

Personal Exposure

Fire

Follow Spill Protocol
(Assess size, contain, clean)

Follow First-Aid Protocol
(Flush area, seek medical aid)

Follow Fire Protocol
(Evacuate, alert, extinguish if safe)

Click to download full resolution via product page

Caption: Emergency Response Decision Tree.

Protocol 1: Spill Management
Minor Spill (Contained within a fume hood):
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Alert personnel in the immediate area.

Wearing your standard PPE (lab coat, goggles, gloves), cover the spill with an inert

absorbent material like vermiculite, sand, or earth.[7][8]

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[4]

Wipe the spill area with soap and water, collecting the cleaning materials as hazardous

waste.[8]

Report the incident to your supervisor.

Major Spill (Outside of a fume hood or large quantity):

Immediately alert everyone in the lab and evacuate the area.[9][10]

If possible and safe to do so, close the door to the laboratory to contain vapors.

Notify your institution's Environmental Health & Safety (EHS) department and your

supervisor immediately.[10]

Do not attempt to clean up a major spill unless you are specifically trained in hazardous

material response.

Protocol 2: Personal Exposure and First Aid
Immediate and correct first aid can significantly reduce the severity of an injury.

Table 3: First-Aid Measures by Exposure Route
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Exposure Route Action Source(s)

Inhalation

Move the person to fresh
air. If breathing is difficult,
provide oxygen. If not
breathing, give artificial
respiration. Seek
immediate medical
attention.

[4][5]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected skin area with

plenty of soap and water. If

skin irritation occurs, seek

medical advice.

[4][5][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding the eyelids

open. Remove contact lenses

if present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[4][5]

| Ingestion | Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention. |[5][11] |

Section 4: Toxicological and Reactivity Deep Dive
Toxicological Profile
The toxicological information for (S)-1-(3-nitrophenyl)ethanol is primarily derived from its GHS

classification rather than extensive animal testing data.[4]

H302 (Harmful if swallowed): Ingestion can lead to adverse health effects.

H315/H319 (Skin/Eye Irritation): Direct contact is likely to cause inflammation, redness,

itching, and pain.[4]
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H335 (Respiratory Irritation): Inhalation of dust can irritate the nose, throat, and lungs.

Carcinogenicity: The compound is not classified as a carcinogen by IARC, NTP, or OSHA.[4]

Chemical Reactivity Analysis
Stability: The compound is stable under recommended storage and handling conditions.[4][6]

Incompatible Materials:

Strong Bases: As a class, aromatic nitro compounds can react exothermically and

potentially explosively with strong bases.[7] This is a critical incompatibility to respect.

Strong Oxidizing Agents: Can lead to a vigorous, heat-generating reaction.[6]

Strong Acids: May catalyze dehydration or other reactions at the alcohol functional group.

[6]

Hazardous Decomposition Products:

Causality: When subjected to high heat, such as in a fire, the molecule will decompose.

The nitrogen and carbon atoms will form toxic and irritating gases, including carbon

monoxide (CO), carbon dioxide (CO₂), and various nitrogen oxides (NOx).[4][6] The

formation of NOx is a primary hazard in fires involving nitro compounds and is a key

reason why firefighters must wear self-contained breathing apparatus.

Conclusion
(S)-1-(3-nitrophenyl)ethanol is a chemical reagent with moderate but well-defined hazards. Its

safe use hinges on a clear understanding of its reactivity and toxicity, which can be effectively

managed through the consistent application of the protocols outlined in this guide. By

integrating engineering controls (fume hood), appropriate PPE, and robust emergency

preparedness, researchers can confidently utilize this compound while maintaining the highest

standards of laboratory safety. Always consult the primary SDS from your supplier and adhere

to all institutional safety policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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